(Z)-2-(benzo[d]oxazol-2-yl)-1-phenyl-3-(pyridin-4-yl)prop-2-en-1-one

• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-1-phenyl-3-pyridin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C21H14N2O2/c24-20(16-6-2-1-3-7-16)17(14-15-10-12-22-13-11-15)21-23-18-8-4-5-9-19(18)25-21/h1-14H/b17-14+
• InChI Key: IOVKXBOFSCCQPV-SAPNQHFASA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=CC2=CC=NC=C2)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=C\C2=CC=NC=C2)/C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol

Description

(Z)-2-(benzo[d]oxazol-2-yl)-1-phenyl-3-(pyridin-4-yl)prop-2-en-1-one, also known as BO-653, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Molecular Structure and Interactions

• The compound exhibits unique molecular interactions and packing properties. For instance, a study highlighted the significance of the molecular conformation and interactions in two polymorphs of a similar compound, impacting their emission properties (Percino et al., 2014).

Fungicidal Activity

• Compounds structurally related to (Z)-2-(benzo[d]oxazol-2-yl)-1-phenyl-3-(pyridin-4-yl)prop-2-en-1-one have demonstrated fungicidal activity. For example, a synthesis of substituted (E)-3-Phenyl-1-(pyridin-3-yl)prop-2-en-1-one (E,Z)-O-Alkyl- and O-Benzyloximes showed good fungicidal activity (Kuzenkov & Zakharychev, 2019).

Antimicrobial Screening

• Related derivatives have been synthesized and screened for antibacterial activity against various bacteria, showing significant antimicrobial activity (Shaikh et al., 2014).

Structural Characterization

• The compound and its derivatives have been the subject of extensive structural characterization studies, which include X-ray crystallography, NMR, and other spectroscopic techniques, to understand their molecular structure and properties (Bhat et al., 2014).